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Introduction

Pantinin-2 is a cysteine-free antimicrobial peptide originally identified from the venom of the

scorpion Pandinus imperator.[1] This cationic, amphipathic peptide, comprised of 13-14 amino

acids, adopts an α-helical structure.[1] It exhibits potent activity against Gram-positive bacteria

and fungi, with comparatively weaker effects on Gram-negative bacteria and low to moderate

hemolytic activity against human red blood cells.[1] Recent studies have also highlighted the

potential of Pantinin peptides as selective anticancer agents, inducing apoptosis in tumor cells.

[2] The multifaceted therapeutic potential of Pantinin-2 necessitates a robust and scalable

production method, for which recombinant expression in Escherichia coli presents a cost-

effective and efficient solution.

This application note provides a comprehensive protocol for the recombinant expression and

purification of Pantinin-2. The methodology addresses common challenges associated with

antimicrobial peptide (AMP) production, such as host cell toxicity and proteolytic degradation,

by employing a fusion protein strategy.

Principle of the Method
To circumvent the inherent toxicity of Pantinin-2 to the E. coli host and prevent its degradation

by cellular proteases, the peptide is expressed as a fusion protein.[3][4] A suitable fusion

partner, such as Thioredoxin (Trx), is genetically linked to the Pantinin-2 sequence. This fusion
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protein masks the antimicrobial activity of the peptide during expression. Following cell lysis

and initial purification of the fusion protein via affinity chromatography, the Pantinin-2 peptide is

liberated by enzymatic or chemical cleavage. A final purification step then isolates the pure,

active Pantinin-2.

Experimental Workflow Overview
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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